4-(6-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyridazin-3-yl)morpholine
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Overview
Description
The compound contains several structural components including a morpholine ring, a pyridazine ring, a piperazine ring, and an oxazole ring . These components are common in many biologically active compounds and pharmaceuticals .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the individual rings followed by their connection through various chemical reactions. The exact synthesis would depend on the specific reactions used .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings. The oxazole ring is a five-membered ring containing one oxygen atom and one nitrogen atom . The morpholine, piperazine, and pyridazine rings are six-membered rings with different heteroatoms .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present. The oxazole ring is known to participate in various chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific structure and the functional groups present. These could include properties such as solubility, melting point, boiling point, and stability .Mechanism of Action
Target of Action
The primary target of this compound is Glutathione Peroxidase 4 (GPX4) . GPX4 is a crucial selenoenzyme that protects cells from ferroptosis, a form of regulated cell death caused by the iron-catalyzed formation of free radicals from lipid peroxides .
Mode of Action
The compound acts as a covalent inhibitor of GPX4 . It selectively induces synthetic lethality in cells expressing the HRAS mutation, compared to isogenic non-HRAS cells . This suggests that the compound interacts with GPX4 in a way that disrupts its protective function, making cells more susceptible to ferroptosis .
Biochemical Pathways
The inhibition of GPX4 by this compound affects the ferroptosis pathway . Ferroptosis is a form of regulated cell death that is distinct from other forms of cell death like apoptosis and necrosis. It is characterized by the iron-dependent accumulation of lipid peroxides . By inhibiting GPX4, the compound disrupts the cell’s ability to neutralize these harmful lipid peroxides, leading to cell death .
Result of Action
The result of the compound’s action is the induction of ferroptosis in cells expressing the HRAS mutation . This leads to cell death, which could potentially be harnessed for therapeutic purposes, particularly in the treatment of cancers that are resistant to other forms of treatment .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-[6-[4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]pyridazin-3-yl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N6O2/c1-14-15(12-18-25-14)13-21-4-6-22(7-5-21)16-2-3-17(20-19-16)23-8-10-24-11-9-23/h2-3,12H,4-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGWUFVIWFUDJDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)CN2CCN(CC2)C3=NN=C(C=C3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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